Cas no 1689875-13-5 ((2R)-2-amino-4-(3-methylbutoxy)butanoic acid)

• Product Name: (2R)-2-amino-4-(3-methylbutoxy)butanoic acid
• CAS No: 1689875-13-5
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6060322
• PubChem ID: 106702888
• Update Time: 2025-07-25

(2R)-2-amino-4-(3-methylbutoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-(3-methylbutoxy)butanoic acid
• EN300-1299174
• 1689875-13-5

• Inchi： 1S/C9H19NO3/c1-7(2)3-5-13-6-4-8(10)9(11)12/h7-8H,3-6,10H2,1-2H3,(H,11,12)/t8-/m1/s1
• InChI Key： UAVJTWUVAWTAHE-MRVPVSSYSA-N
• SMILES： O(CC[C@H](C(=O)O)N)CCC(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-amino-4-(3-methylbutoxy)butanoic acid

Comprehensive Overview of (2R)-2-amino-4-(3-methylbutoxy)butanoic acid (CAS No. 1689875-13-5)

(2R)-2-amino-4-(3-methylbutoxy)butanoic acid (CAS No. 1689875-13-5) is a specialized amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique chiral center and branched alkoxy side chain, has garnered attention for its potential applications in drug development, particularly in modulating metabolic pathways and enzyme interactions. Its molecular structure combines the reactivity of an amino group with the lipophilic properties of a 3-methylbutoxy moiety, making it a versatile intermediate in organic synthesis.

Recent trends in peptide-based therapeutics and small molecule drug discovery have amplified interest in compounds like (2R)-2-amino-4-(3-methylbutoxy)butanoic acid. Researchers are exploring its role in prodrug formulations and targeted delivery systems, addressing common search queries such as "amino acid derivatives for drug delivery" and "chiral building blocks in pharmaceuticals." The compound's stereospecificity (highlighted by the (2R) configuration) is crucial for interactions with biological receptors, aligning with the growing demand for enantiomerically pure compounds in medicine.

From a synthetic perspective, CAS No. 1689875-13-5 serves as a valuable scaffold for constructing modified peptides and bioactive molecules. Its butanoic acid backbone allows for further functionalization, catering to applications in structure-activity relationship (SAR) studies. Laboratories frequently search for "custom amino acid synthesis" and "non-proteinogenic amino acid uses," reflecting the compound's relevance in optimizing drug candidates. Analytical techniques like HPLC and chiral chromatography are essential for verifying its purity, a topic often queried in conjunction with quality control protocols.

Environmental and green chemistry considerations also apply to (2R)-2-amino-4-(3-methylbutoxy)butanoic acid. With increasing searches for "sustainable synthesis of specialty chemicals," researchers emphasize solvent optimization and catalytic methods to produce this compound efficiently. Its biodegradability profile and potential low toxicity (subject to further studies) position it favorably compared to traditional synthetic intermediates, addressing concerns raised in queries like "eco-friendly pharmaceutical intermediates."

In conclusion, (2R)-2-amino-4-(3-methylbutoxy)butanoic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its CAS No. 1689875-13-5 serves as a critical identifier for researchers investigating amino acid analogs, while its properties respond to trending searches around "chiral drug development" and "functionalized amino acids." As the scientific community prioritizes precision medicine and sustainable synthesis, this compound is poised to remain a focal point in advanced research initiatives.